3-nitrophenyl 3-(4-methoxyphenyl)acrylate

• IUPAC Name: (3-nitrophenyl) (E)-3-(4-methoxyphenyl)prop-2-enoate
• InChI: InChI=1S/C16H13NO5/c1-21-14-8-5-12(6-9-14)7-10-16(18)22-15-4-2-3-13(11-15)17(19)20/h2-11H,1H3/b10-7+
• InChI Key: VBFJBUNUEUSIOW-JXMROGBWSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=CC(=O)OC2=CC=CC(=C2)[N+](=O)[O-]
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C/C(=O)OC2=CC=CC(=C2)[N+](=O)[O-]
• Molecular Formula: C16H13NO5
• Molecular Weight: 299.28 g/mol

Description

3-nitrophenyl 3-(4-methoxyphenyl)acrylate, also known as NPA, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications in various fields. NPA is a yellow crystalline powder that is soluble in organic solvents and has a melting point of 136-138°C.

Mechanism of Action

The mechanism of action of 3-nitrophenyl 3-(4-methoxyphenyl)acrylate is not fully understood, but it is believed to involve the inhibition of key enzymes involved in cancer cell growth. Specifically, 3-nitrophenyl 3-(4-methoxyphenyl)acrylate has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a critical role in regulating gene expression. By inhibiting HDAC activity, 3-nitrophenyl 3-(4-methoxyphenyl)acrylate can induce apoptosis (programmed cell death) in cancer cells, leading to the inhibition of tumor growth.
Biochemical and physiological effects:
3-nitrophenyl 3-(4-methoxyphenyl)acrylate has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that 3-nitrophenyl 3-(4-methoxyphenyl)acrylate can inhibit the growth of cancer cells, induce apoptosis, and inhibit HDAC activity. Additionally, 3-nitrophenyl 3-(4-methoxyphenyl)acrylate has been shown to have anti-inflammatory effects and can inhibit the production of pro-inflammatory cytokines. In vivo studies have demonstrated that 3-nitrophenyl 3-(4-methoxyphenyl)acrylate can reduce tumor growth in animal models of cancer.

Advantages and Limitations for Lab Experiments

3-nitrophenyl 3-(4-methoxyphenyl)acrylate has several advantages for use in lab experiments, including its high purity level, solubility in organic solvents, and ease of synthesis. However, there are also some limitations to its use. For example, 3-nitrophenyl 3-(4-methoxyphenyl)acrylate is sensitive to light and air, which can lead to degradation over time. Additionally, 3-nitrophenyl 3-(4-methoxyphenyl)acrylate is relatively expensive compared to other compounds used in lab experiments.

Future Directions

There are several future directions for research on 3-nitrophenyl 3-(4-methoxyphenyl)acrylate. One potential direction is the development of more efficient and cost-effective synthesis methods. Additionally, further research is needed to fully understand the mechanism of action of 3-nitrophenyl 3-(4-methoxyphenyl)acrylate and its potential applications in cancer therapy. Finally, the development of novel derivatives of 3-nitrophenyl 3-(4-methoxyphenyl)acrylate with improved pharmacological properties could lead to the development of more effective anticancer agents.

Synthesis Methods

3-nitrophenyl 3-(4-methoxyphenyl)acrylate can be synthesized using a variety of methods, including the Knoevenagel condensation reaction, Wittig reaction, and Heck reaction. The Knoevenagel condensation reaction is the most commonly used method for the synthesis of 3-nitrophenyl 3-(4-methoxyphenyl)acrylate. This reaction involves the condensation of 3-nitrobenzaldehyde and 4-methoxybenzylideneacetone in the presence of a base catalyst such as piperidine or triethylamine. The reaction yields 3-nitrophenyl 3-(4-methoxyphenyl)acrylate as a yellow crystalline powder with a high purity level.

Scientific Research Applications

3-nitrophenyl 3-(4-methoxyphenyl)acrylate has been extensively studied for its potential applications in various fields, including organic synthesis, medicinal chemistry, and material science. In organic synthesis, 3-nitrophenyl 3-(4-methoxyphenyl)acrylate is used as a starting material for the synthesis of various compounds, including β-keto esters, β-keto amides, and β-keto nitriles. In medicinal chemistry, 3-nitrophenyl 3-(4-methoxyphenyl)acrylate has been investigated for its potential as an anticancer agent due to its ability to inhibit the growth of cancer cells. Additionally, 3-nitrophenyl 3-(4-methoxyphenyl)acrylate has been studied for its potential as a photosensitive material in the field of material science.